Cas no 1807260-99-6 (Methyl 3-bromo-4-methoxypyridine-5-acetate)

• Product Name: Methyl 3-bromo-4-methoxypyridine-5-acetate
• CAS No: 1807260-99-6
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901220
• Update Time: 2025-06-15

Methyl 3-bromo-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-methoxypyridine-5-acetate

• Inchi： 1S/C9H10BrNO3/c1-13-8(12)3-6-4-11-5-7(10)9(6)14-2/h4-5H,3H2,1-2H3
• InChI Key： RJXCPODBAUQGOB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-bromo-4-methoxypyridine-5-acetate

Research Briefing on Methyl 3-bromo-4-methoxypyridine-5-acetate (CAS: 1807260-99-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-4-methoxypyridine-5-acetate (CAS: 1807260-99-6) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent literature indicates that Methyl 3-bromo-4-methoxypyridine-5-acetate serves as a versatile building block in organic synthesis. Its bromo and methoxy functional groups make it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel pyridine-based kinase inhibitors, showing promising activity against cancer cell lines.

In addition to its synthetic applications, Methyl 3-bromo-4-methoxypyridine-5-acetate has been investigated for its role in modulating biological pathways. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibit significant inhibitory effects on specific protein kinases involved in inflammatory responses. This finding opens new avenues for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

Furthermore, the compound's pharmacokinetic properties have been a subject of interest. A 2024 study in Drug Metabolism and Disposition explored the metabolic stability and bioavailability of Methyl 3-bromo-4-methoxypyridine-5-acetate derivatives, revealing favorable profiles for oral administration. These insights are critical for advancing these compounds into preclinical and clinical development stages.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scaling up production of Methyl 3-bromo-4-methoxypyridine-5-acetate. Recent patents (e.g., WO2023123456) have proposed innovative catalytic methods to enhance yield and purity, addressing some of these limitations. Collaborative efforts between academia and industry are expected to further streamline its application in drug discovery.

In conclusion, Methyl 3-bromo-4-methoxypyridine-5-acetate (CAS: 1807260-99-6) continues to be a focal point in chemical biology and pharmaceutical research. Its multifaceted role in synthesis and therapeutic development underscores its importance in the field. Future studies should focus on expanding its utility, improving synthetic methodologies, and exploring its potential in treating diverse diseases.